4-(4-t-Butylsulfamoylphenyl)-2-nitrophenol, 95%

• IUPAC Name: N-tert-butyl-4-(4-hydroxy-3-nitrophenyl)benzenesulfonamide
• InChI: InChI=1S/C16H18N2O5S/c1-16(2,3)17-24(22,23)13-7-4-11(5-8-13)12-6-9-15(19)14(10-12)18(20)21/h4-10,17,19H,1-3H3
• InChI Key: UTRHGFCZKVGCDH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)O)[N+](=O)[O-]
• Molecular Formula: C16H18N2O5S
• Molecular Weight: 350.4 g/mol

Description

4-(4-t-Butylsulfamoylphenyl)-2-nitrophenol, 95% (4-t-Butylsulfamoylphenyl-2NPN) is a synthetic organic compound that has been used in various scientific research applications. It is an important intermediate in the synthesis of various organic compounds, such as pharmaceuticals, dyes, and pesticides. It is also used in the synthesis of various other organic compounds, such as esters, amides, and amines. 4-t-Butylsulfamoylphenyl-2NPN is a colorless, crystalline solid with a melting point of approximately 140°C.

Scientific Research Applications

4-t-Butylsulfamoylphenyl-2NPN has a wide range of scientific research applications. It is used in the synthesis of various organic compounds, such as pharmaceuticals, dyes, and pesticides. It is also used in the synthesis of various other organic compounds, such as esters, amides, and amines. In addition, 4-t-Butylsulfamoylphenyl-2NPN has been used to study the properties of various materials, such as polymers, solvents, and catalysts.

Mechanism of Action

4-t-Butylsulfamoylphenyl-2NPN is an intermediate in the synthesis of various organic compounds. The mechanism of action of 4-t-Butylsulfamoylphenyl-2NPN involves the formation of an intermediate 4-t-butylsulfamoylphenyl 2-nitrobenzoate, which is then converted to 4-t-butylsulfamoylphenyl-2NPN. The reaction is typically catalyzed by an acid, such as sulfuric acid, hydrochloric acid, or phosphoric acid.
Biochemical and Physiological Effects
4-t-Butylsulfamoylphenyl-2NPN has no known biochemical or physiological effects. It is not known to be toxic or have any adverse effects on humans or animals.

Advantages and Limitations for Lab Experiments

4-t-Butylsulfamoylphenyl-2NPN is a useful intermediate in the synthesis of various organic compounds. It is relatively stable and has a low melting point, making it easy to handle in laboratory experiments. However, it is also highly flammable and should be handled with caution.

Future Directions

The future directions for 4-t-Butylsulfamoylphenyl-2NPN include the development of new methods of synthesis, the optimization of existing methods, and the exploration of new applications. Additionally, further research into the biochemical and physiological effects of 4-t-Butylsulfamoylphenyl-2NPN could lead to new discoveries and applications. Finally, further research into the environmental impact of 4-t-Butylsulfamoylphenyl-2NPN could lead to more sustainable production methods.

Synthesis Methods

4-t-Butylsulfamoylphenyl-2NPN is synthesized by a reaction between 4-t-butylsulfamoylphenol and 2-nitrobenzoic acid in the presence of an acid catalyst. The reaction proceeds in three steps: (1) the formation of the intermediate 4-t-butylsulfamoylphenyl 2-nitrobenzoate; (2) the conversion of the intermediate to 4-t-butylsulfamoylphenyl-2NPN; and (3) the purification of the product. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, to prevent oxidation of the reactants.